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Compound of Interest

Compound Name: Diiodotyrosine, D-

Cat. No.: B555807 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of D-

Diiodotyrosine, a compound commonly used in biochemical and pharmaceutical research.

Adherence to these guidelines will help mitigate risks and ensure compliance with safety

regulations.

D-Diiodotyrosine Hazard Profile
Before handling D-Diiodotyrosine, it is crucial to be aware of its associated hazards. This

information, summarized from safety data sheets, dictates the necessary precautions for

handling and disposal.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1][2]

Do not eat, drink or smoke

when using this product. If

swallowed, get medical help.

Rinse mouth.[1][2]

Skin Irritation Causes skin irritation.[1]

Wear protective gloves. If on

skin, wash with plenty of water.

If skin irritation occurs, get

medical help. Take off

contaminated clothing and

wash it before reuse.[1]

Eye Irritation
Causes serious eye irritation.

[1]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

Respiratory Irritation
May cause respiratory

irritation.[1]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.[1]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[2]

Avoid release to the

environment. Collect spillage.

[2]

Step-by-Step Disposal Protocol
The disposal of D-Diiodotyrosine must be managed as hazardous waste.[3][4] Under no

circumstances should it be disposed of down the drain or in regular trash.[3][5]

1. Waste Identification and Segregation:

Treat all D-Diiodotyrosine waste, including contaminated labware (e.g., pipette tips, gloves,

and empty containers), as hazardous waste.[3]
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Segregate D-Diiodotyrosine waste from other chemical waste streams to prevent

incompatible reactions.[6] For example, store it separately from acids and bases.[6]

2. Containerization:

Use a dedicated, compatible, and clearly labeled hazardous waste container.[4][6] The

container should be in good condition, with a secure, tight-fitting lid.[6]

The container must be labeled with the words "Hazardous Waste" and the full chemical

name: "D-Diiodotyrosine".[4]

Do not overfill the container; leave at least one inch of headspace to allow for expansion.[6]

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[4][6]

The SAA must be inspected weekly for any signs of leakage.[6]

Keep the waste container closed at all times, except when adding waste.[3][4]

4. Waste Collection and Disposal:

Once the waste container is full, or if it has been in the SAA for up to one year (for partially

filled containers), arrange for its collection by your institution's Environmental Health and

Safety (EHS) or a licensed hazardous waste disposal contractor.[3][4]

Complete any required waste pickup request forms, providing accurate information about the

waste.[3]

5. Decontamination of Empty Containers:

An "empty" container that held D-Diiodotyrosine must still be managed carefully.

If the container is to be disposed of as regular trash, it must be triple-rinsed with a suitable

solvent (such as water, if D-Diiodotyrosine is soluble) to remove all residues.[3]
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The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous waste.

[3]

After triple-rinsing, deface or remove the original chemical label and the hazardous waste

label before disposing of the container in the regular trash.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-

Diiodotyrosine waste.

D-Diiodotyrosine Waste Generated Is it D-Diiodotyrosine solid/solution
or contaminated material?

Is it an 'empty' container?
No

Treat as Hazardous Waste

Yes
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Yes
Proper Disposal Complete

No

Segregate from
incompatible waste

Place in a labeled,
compatible container

Store in Satellite
Accumulation Area (SAA)

Request pickup by EHS/
licensed contractor

Collect rinsate as
hazardous waste

Deface original label
Dispose of container

in regular trash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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